BE“GHE Foundational & Exploratory

Check Availability & Pricing

Commercial suppliers of 1-tert-Butyl-3,5-
dimethylbenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-tert-Butyl-m-xylene

Cat. No.: B1265441

An In-depth Technical Guide to 1-tert-Butyl-3,5-dimethylbenzene for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of 1-tert-Butyl-3,5-dimethylbenzene, a
key aromatic hydrocarbon intermediate. The information is tailored for researchers, scientists,
and professionals in drug development, with a focus on its commercial availability,
physicochemical properties, and synthetic applications.

Commercial Availability

1-tert-Butyl-3,5-dimethylbenzene is readily available from a variety of chemical suppliers,
ensuring a stable supply chain for research and development as well as for larger-scale
manufacturing processes. The compound is offered in various purity grades and quantities to
suit different applications.

Table 1: Commercial Suppliers of 1-tert-Butyl-3,5-dimethylbenzene
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. Product . Available
Supplier Purity .
Name/Synonym Quantities
High Qualit
Simson Pharma 1-tert-Butyl-3,5- g N Y ) ]
o ) (Certificate of Analysis ~ Custom Synthesis
Limited dimethylbenzene )
provided)
Santa Cruz 1-tert-Butyl-3,5- -~
) ) Research Grade Not specified
Biotechnology dimethylbenzene
_ 5-TERT-BUTYL-M- >99.00%, Industrial N
Amitychem Bulk quantities
XYLENE Grade/98%

) ) 1-tert-Butyl-3,5- -~
Sigma-Aldrich _ 98% Not specified
dimethylbenzene

Fisher Scientific 5-tert-Butyl-m-xylene Not specified 25¢g

1-(Tert-butyl)-3,5-
Glyko dimethylbenzene Analytical Standard Not specified
(Standard)

1 tert-butyl 35 -
Manas Petro Chem ] Not specified 200L
dimethyl benzene

Physicochemical Properties

A thorough understanding of the physicochemical properties of 1-tert-Butyl-3,5-
dimethylbenzene is essential for its handling, application in synthesis, and for analytical
purposes.

Table 2: Physicochemical Data of 1-tert-Butyl-3,5-dimethylbenzene
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Property Value Source(s)
1-tert-Butyl-3,5-

IUPAC Name _ [1]
dimethylbenzene
5-tert-Butyl-m-xylene, 5-tert-

Synonyms _ [21[3]
Butyl-1,3-dimethylbenzene

CAS Number 98-19-1 [2]

Molecular Formula Ci2H1s [2]

Molecular Weight 162.27 g/mol [2]
Clear colourless to slightly

Appearance o [4]
yellow liquid

Density 0.867 g/mL at 25 °C [2]

Melting Point -18 °C [3]

Boiling Point 205-206 °C [2]

Flash Point 68 °C (154.4 °F) - closed cup [2]

Refractive Index

n20/D 1.495

[2]

Vapor Pressure

0.4 hPa at 20 °C

[3]

Solubility

Not miscible or difficult to mix

with water.

[5]

Synthetic Applications and Experimental Protocols

1-tert-Butyl-3,5-dimethylbenzene is a versatile starting material in organic synthesis, notably in

the production of pharmaceuticals and other specialty chemicals. Its primary applications

include the synthesis of the nasal decongestant xylometazoline and bulky diaryl disulfides,

which are precursors to fluorinating agents.[2][6][7]

Synthesis of Xylometazoline Hydrochloride

Xylometazoline is synthesized from 1-tert-butyl-3,5-dimethylbenzene through a multi-step

process involving chloromethylation, cyanation, cyclization, and salification.[8][9]

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C98191&Mask=4
https://www.sigmaaldrich.com/HK/zh/product/aldrich/233587
https://www.chemdad.com/index.php?c=article&id=44830
https://www.sigmaaldrich.com/HK/zh/product/aldrich/233587
https://www.sigmaaldrich.com/HK/zh/product/aldrich/233587
https://www.sigmaaldrich.com/HK/zh/product/aldrich/233587
https://www.echemi.com/produce/pr22070539945-1-tert-butyl-3-5-dimethylbenzene.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/233587
https://www.chemdad.com/index.php?c=article&id=44830
https://www.sigmaaldrich.com/HK/zh/product/aldrich/233587
https://www.sigmaaldrich.com/HK/zh/product/aldrich/233587
https://www.sigmaaldrich.com/HK/zh/product/aldrich/233587
https://www.chemdad.com/index.php?c=article&id=44830
https://fr.cpachem.com/msds?num=SB358&dnl=sd_-_tert-Butylbenzene_%5BCAS_98-06-6%5D_%28SB358%29_%28EU%29.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/233587
https://gpatindia.com/xylometazoline-synthesis-sar-mcqstructurechemical-properties-and-therapeutic-uses/
https://patents.google.com/patent/US20120157716A1/en
https://www.benchchem.com/pdf/The_Discovery_and_Chemical_Synthesis_of_Xylometazoline_A_Technical_Guide.pdf
https://patents.google.com/patent/CN101928247B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1-tert-Butyl-3,5-dimethylbenzene
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Xylometazoline Hydrochloride
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Synthetic workflow for Xylometazoline Hydrochloride.
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e Combine 81 grams (0.5 mole) of 1,3-dimethyl-5-tert-butylbenzene with 13.6 grams (0.1
mole) of zinc chloride.

e Slowly add 41 grams (0.5 mole) of chloromethyl ether to the mixture.
e Maintain the reaction temperature at 45-50 °C for 2.5 hours.
 After cooling to room temperature, add 120 ml of water.

e Following work-up, 93.6 grams (0.44 mole) of 2,6-dimethyl-4-tert-butyl-1-
chloromethylbenzene is obtained, yielding 89%.

o Cyanation: The resulting 4-tert-Butyl-2,6-dimethylbenzyl chloride is then reacted with a
cyanide salt, such as sodium cyanide, to form 4-tert-Butyl-2,6-dimethylbenzyl cyanide.[8][10]

o Cyclization: The benzyl cyanide intermediate undergoes cyclization with ethylenediamine to
form the imidazoline ring of the xylometazoline base.[8]

 Salification: Finally, the xylometazoline base is treated with hydrochloric acid to produce the
stable and water-soluble xylometazoline hydrochloride salt.[8]

Synthesis of Bis(4-tert-butyl-2,6-dimethylphenyl)
Disulfide

This bulky diaryl disulfide is an important intermediate for producing fluorinating agents.[7]
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1-tert-Butyl-3,5-dimethylbenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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